Cas no 75815-38-2 (2-Bromo-1-(2-chloro-5-nitrophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-chloro-5-nitrophenyl)propan-1-one
• CAS No: 75815-38-2
• MF: C₉H₇BrClNO₃
• MW: 292.513780832291
• CID: 4970920
• Update Time: 2025-09-22

2-Bromo-1-(2-chloro-5-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2-chloro-5-nitrophenyl)propan-1-one
• 2-Bromo-1-(2-chloro-5-nitrophenyl)propan-1-one

• Inchi： 1S/C9H7BrClNO3/c1-5(10)9(13)7-4-6(12(14)15)2-3-8(7)11/h2-5H,1H3
• InChI Key： UHPKVCIAUZDJMH-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=C(C=1)[N+](=O)[O-])Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 3.3
• Topological Polar Surface Area: 62.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-(2-chloro-5-nitrophenyl)propan-1-one

2-Bromo-1-(2-chloro-5-nitrophenyl)propan-1-one (CAS No. 75815-38-2): A Comprehensive Overview

2-Bromo-1-(2-chloro-5-nitrophenyl)propan-1-one (CAS No. 75815-38-2) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its bromo and nitro functional groups make it a versatile building block for constructing complex chemical architectures.

The molecular formula of 2-Bromo-1-(2-chloro-5-nitrophenyl)propan-1-one is C₉H₇BrClNO₃, with a molecular weight of 292.51 g/mol. The presence of both halogen and nitro substituents on the aromatic ring enhances its reactivity, making it a valuable precursor in cross-coupling reactions and nucleophilic substitutions. Researchers often explore its potential in designing novel pharmaceutical intermediates and agrochemicals, aligning with the growing demand for sustainable and efficient synthetic methodologies.

One of the most intriguing aspects of 2-Bromo-1-(2-chloro-5-nitrophenyl)propan-1-one is its role in medicinal chemistry. Recent studies have highlighted its utility in the development of kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. The compound's ability to undergo selective transformations under mild conditions has made it a favorite among synthetic chemists aiming to streamline drug discovery processes.

From an industrial perspective, the demand for 2-Bromo-1-(2-chloro-5-nitrophenyl)propan-1-one is steadily increasing due to its applications in material science and fine chemicals. Its incorporation into polymers and coating materials has shown promise in enhancing durability and performance. Additionally, its use in photovoltaic materials is being explored, tapping into the renewable energy sector's rapid expansion.

The synthesis of 2-Bromo-1-(2-chloro-5-nitrophenyl)propan-1-one typically involves the bromination of the corresponding propanone derivative, followed by nitration and chlorination steps. Optimizing these reactions for higher yields and lower environmental impact is a key focus area, reflecting the broader shift toward green chemistry principles. Researchers are also investigating catalytic methods to reduce waste and improve efficiency, aligning with regulatory and sustainability goals.

In the context of analytical chemistry, 2-Bromo-1-(2-chloro-5-nitrophenyl)propan-1-one is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and accurate identification, which are critical for its applications in sensitive fields like drug development and electronic materials. The compound's stability under various conditions is also a subject of ongoing research, particularly for long-term storage and transportation.

Market trends indicate a rising interest in custom synthesis of 2-Bromo-1-(2-chloro-5-nitrophenyl)propan-1-one, driven by the pharmaceutical and agrochemical industries. Companies specializing in fine chemicals are expanding their portfolios to include this compound, catering to the needs of research institutions and manufacturing units. The global push for innovative therapeutics and sustainable agriculture further amplifies its relevance.

For researchers and industry professionals, understanding the safety profile of 2-Bromo-1-(2-chloro-5-nitrophenyl)propan-1-one is essential. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended during handling. Regulatory compliance, including adherence to REACH and GMP guidelines, ensures its safe and ethical use across applications.

Looking ahead, the potential of 2-Bromo-1-(2-chloro-5-nitrophenyl)propan-1-one in emerging technologies like AI-driven drug discovery and nanotechnology is being explored. Its structural versatility positions it as a candidate for designing next-generation smart materials and bioconjugates. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.

In summary, 2-Bromo-1-(2-chloro-5-nitrophenyl)propan-1-one (CAS No. 75815-38-2) is a multifaceted compound with wide-ranging applications in pharmaceuticals, materials science, and industrial chemistry. Its unique properties and adaptability make it a valuable asset for researchers and manufacturers alike, driving innovation across multiple sectors. As the scientific community continues to uncover its potential, this compound is set to remain at the forefront of chemical research and development.